Cas no 57768-35-1 (Cyclohexanecarboxaldehyde, 1-(phenylthio)-)

Cyclohexanecarboxaldehyde, 1-(phenylthio)- structure
57768-35-1 structure
Product Name:Cyclohexanecarboxaldehyde, 1-(phenylthio)-
CAS No:57768-35-1
MF:C13H16OS
MW:220.330542564392
CID:344270
PubChem ID:12236135
Update Time:2025-04-19

Cyclohexanecarboxaldehyde, 1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxaldehyde, 1-(phenylthio)-
    • 1-phenylsulfanylcyclohexane-1-carbaldehyde
    • 57768-35-1
    • DTXSID90481748
    • Inchi: 1S/C13H16OS/c14-11-13(9-5-2-6-10-13)15-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2
    • InChI Key: ZLOBOEPMGFLRAL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1(C=O)CCCCC1

Computed Properties

  • Exact Mass: 220.09228
  • Monoisotopic Mass: 220.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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